Cas no 3589-42-2 ((S)-Benzyl (1-cyano-3-methylbutyl)carbamate)

(S)-Benzyl (1-cyano-3-methylbutyl)carbamate Properties

Names and Identifiers

• (S)-Benzyl (1-cyano-3-methylbutyl)carbamate
• N-[(1S)-1-Cyano-3-methylbutyl]carbamic acid benzyl ester
• Carbamic acid, N-[(1S)-1-cyano-3-methylbutyl]-, phenylmethyl ester
• (S)-2-(benzyloxycarbonylamino)-4-methylpentanenitrile
• (S)-2-(benzyloxycarbonylamino)-isohexanonitrile
• (S)-benzyl 1-cyano-3-methylbutylcarbamate
• (S)-N-benzyloxycarbonyl-2-amino-isohexanenitrile
• AC-7665
• AK114485
• N-[(Phenylmethoxy)carbonyl]-L-leucinenitrile
• PubChem17457
• SureCN7412569
• DTXSID401221269
• BENZYL N-[(1S)-1-CYANO-3-METHYLBUTYL]CARBAMATE
• AKOS005146166
• Phenylmethyl N-[(1S)-1-cyano-3-methylbutyl]carbamate
• (S)-N-Cbz-Leucinenitrile
• SCHEMBL7412569
• AKOS015840714
• 3589-42-2
• (S)-Benzyl(1-cyano-3-methylbutyl)carbamate
• +Expand

• MDL： MFCD03094750
• InChIKey： NUAFACVILYYUDG-ZDUSSCGKSA-N
• Inchi： InChI=1S/C14H18N2O2/c1-11(2)8-13(9-15)16-14(17)18-10-12-6-4-3-5-7-12/h3-7,11,13H,8,10H2,1-2H3,(H,16,17)/t13-/m0/s1
• SMILES： CC(C[C@H](NC(OCC1=CC=CC=C1)=O)C#N)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 246.136827821g/mol
• Heavy Atom Count: 18
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• LogP: 3.24198
• PSA: 62.12000
• Boiling Point: 405.4 °C at 760 mmHg
• Flash Point: 199 °C
• Density: 1.081